3-{[(2-fluorophenyl)amino]sulfonyl}-N-methylbenzamide

• IUPAC Name: 3-[(2-fluorophenyl)sulfamoyl]-N-methylbenzamide
• InChI: InChI=1S/C14H13FN2O3S/c1-16-14(18)10-5-4-6-11(9-10)21(19,20)17-13-8-3-2-7-12(13)15/h2-9,17H,1H3,(H,16,18)
• InChI Key: QLETZUKVQWPXGW-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=CC(=CC=C1)S(=O)(=O)NC2=CC=CC=C2F
• Molecular Formula: C14H13FN2O3S
• Molecular Weight: 308.33 g/mol

Description

3-{[(2-fluorophenyl)amino]sulfonyl}-N-methylbenzamide, also known as FSMB, is a compound that has gained attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

3-{[(2-fluorophenyl)amino]sulfonyl}-N-methylbenzamide works by inhibiting the activity of certain enzymes and proteins that are involved in cancer cell growth and neurodegenerative diseases. It has been shown to inhibit the activity of histone deacetylases (HDACs), which are involved in the regulation of gene expression and are often overexpressed in cancer cells. 3-{[(2-fluorophenyl)amino]sulfonyl}-N-methylbenzamide has also been shown to inhibit the activity of acetylcholinesterase (AChE), an enzyme involved in the breakdown of the neurotransmitter acetylcholine, which is often decreased in neurodegenerative diseases.
Biochemical and Physiological Effects:
3-{[(2-fluorophenyl)amino]sulfonyl}-N-methylbenzamide has been shown to have a variety of biochemical and physiological effects. In cancer cells, it has been shown to induce apoptosis (cell death) and inhibit cell proliferation. In neurodegenerative diseases, it has been shown to increase acetylcholine levels in the brain and improve cognitive function.

Advantages and Limitations for Lab Experiments

One advantage of using 3-{[(2-fluorophenyl)amino]sulfonyl}-N-methylbenzamide in lab experiments is its specificity for HDACs and AChE, which allows for targeted inhibition of these enzymes. However, one limitation is that 3-{[(2-fluorophenyl)amino]sulfonyl}-N-methylbenzamide may have off-target effects on other enzymes and proteins, which could affect the interpretation of experimental results.

Future Directions

There are several potential future directions for 3-{[(2-fluorophenyl)amino]sulfonyl}-N-methylbenzamide research. One direction is to further investigate its potential therapeutic applications in cancer and neurodegenerative diseases. Another direction is to explore its potential use as a tool in epigenetic research, as HDACs are involved in the regulation of gene expression. Additionally, further studies could be done to investigate the potential side effects and toxicity of 3-{[(2-fluorophenyl)amino]sulfonyl}-N-methylbenzamide.

Synthesis Methods

3-{[(2-fluorophenyl)amino]sulfonyl}-N-methylbenzamide can be synthesized through a multistep process starting from 2-fluoroaniline. The synthesis involves the reaction of 2-fluoroaniline with chlorosulfonic acid, followed by the addition of N-methylbenzamide and sodium hydroxide. The resulting product is then purified through recrystallization to obtain pure 3-{[(2-fluorophenyl)amino]sulfonyl}-N-methylbenzamide.

Scientific Research Applications

3-{[(2-fluorophenyl)amino]sulfonyl}-N-methylbenzamide has shown promising results in scientific research for its potential therapeutic applications. It has been studied for its anticancer properties, specifically in inhibiting the growth and proliferation of cancer cells. 3-{[(2-fluorophenyl)amino]sulfonyl}-N-methylbenzamide has also been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.